Cas no 35725-46-3 (Diphosphoric acid,iron(3+) sodium salt (5:4:8))

• Product Name: Diphosphoric acid,iron(3+) sodium salt (5:4:8)
• CAS No: 35725-46-3
• MF: Fe₄Na₈O₃₅P₁₀
• MW: 1277.01478290558
• CID: 310771
• PubChem ID: 56842976
• Update Time: 2025-04-19

Diphosphoric acid,iron(3+) sodium salt (5:4:8) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,iron(3+) sodium salt (5:4:8)
• tetraferric octasodium phosphonato phosphate
• Tetrairon octasodium pentakis(pyrophosphate)
• 35725-46-3
• NS00089057
• DTXSID30189256
• EINECS 252-700-2
• Iron(III) sodium pyrophosphate(anh.)

• Inchi： 1S/4Fe.8Na.5H4O7P2/c;;;;;;;;;;;;5*1-8(2,3)7-9(4,5)6/h;;;;;;;;;;;;5*(H2,1,2,3)(H2,4,5,6)/q4*+3;8*+1;;;;;/p-20
• InChI Key： GOTWCIPCHLJPHB-UHFFFAOYSA-A
• SMILES： [Fe+3].[Fe+3].[Fe+3].[Fe+3].P(=O)([O-])([O-])OP(=O)([O-])[O-].P(=O)([O-])([O-])OP(=O)([O-])[O-].P(=O)([O-])([O-])OP(=O)([O-])[O-].P(=O)([O-])([O-])OP(=O)([O-])[O-].P(=O)([O-])([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1273.26762
• Monoisotopic Mass: 1277.21753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 57
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 17
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 678Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 666.73
• LogP: 4.69600